Cas no 66322-34-7 (Dihydroguaiaretic acid)

• Product Name: Dihydroguaiaretic acid
• CAS No: 66322-34-7
• MF: C₂₀H₂₆O₄
• MW: 330.418046474457
• MDL: MFCD21333769
• CID: 837580
• PubChem ID: 476856
• Update Time: 2025-04-19

Dihydroguaiaretic acid Chemical and Physical Properties

Names and Identifiers

• Dihydroguaiaretic-acid
• Dihydroguaiaretic acid
• Meso-dihydroguaiaretic acid
• 4,4'-dihydroxy-3,3'-dimethoxylignan
• 4,5alpha-Epoxy-3,6-dimethoxy-17-methylmorphinan
• meso-4,4'-dihydroxy-3,3'-dimethoxylignane
• Tetrahydrothebaine
• [ "4", "4'-Dihydroxy-3", "3'-dimethoxylignan" ]
• 4,4'-(2,3-dimethylbutane-1,4-diyl)bis(2-methoxyphenol)
• Dihydroguayaretic acid
• Guaiacol, 4,4'-(2,3-dimethyltetramethylene)di-, meso-
• 4,4'-((2R,3S)-2,3-Dimethylbutane-1,4-diyl)bis(2-methoxyphenol)
• Phenol, 4,4'-[(2R,3S)-2,3-dimethyl-1,4-butanediyl]bis[2-methoxy-, rel-
• ADFOLUXMYYCTRR-UHFFFAOYSA-N
• 4-[(2S,3R)-4-(4-hydroxy-3-methoxyphenyl)-2,3-dimethylbutyl]-2-met
• Phenol, 4,4'-((2R,3S)-2,3-dimethyl-1,4-butanediyl)bis(2-methoxy-, rel-
• S81Z40PSJ4
• Phenol, 4,4'-(2,3-dimethyl-1,4-butanediyl)bis(2-methoxy-, (R*,S*)-
• Meso-Dihyroguaiareticacid
• MLS002473306
• 4-[(2S,3R)-4-(4-hydroxy-3-methoxy-phenyl)-2,3-dimethyl-butyl]-2-methoxy-phenol
• Dihydroguaiareticacid
• HMS2202B04
• 2,2'-Dimethoxy-4,4'-[rel-(2R,3S)-2,3-dimethylbutane- 1,4-diyl]diphenol
• CHEBI:68169
• REL-4,4'-((2R,3S)-2,3-dimethyl-1,4-butanediyl)bis(2-methoxyphenol)
• Q27136661
• Phenol, 4,4'-(2,3-dimethyl-1,4-butanediyl)bis[2-methoxy-, (R*,S*)-
• 4-[(2S,3R)-4-(4-hydroxy-3-methoxyphenyl)-2,3-dimethylbutyl]-2-methoxyphenol
• CS-0032514
• F82185
• rel-4,4'-((2R,3S)-2,3-Dimethylbutane-1,4-diyl)bis(2-methoxyphenol)
• MS-24966
• CHEMBL430464
• UNII-S81Z40PSJ4
• 4-[(2r,3s)-3-[(4-hydroxy-3-methoxyphenyl)methyl]-2-methylbutyl]-2-methoxyphenol
• 66322-34-7
• SMR001397390
• Mesodihydroguaiaretic Acid
• SCHEMBL974725
• DTXCID201477814
• DTXSID301019954
• HY-N6087
• meso-1,4-Bis-(4-hydroxy-3-methoxyphenyl)-2,3-dimethylbutane
• AKOS028109653
• Dihydroguaiaretic acid, meso-
• 4,4'-[(2R,3S)-2,3-dimethylbutane-1,4-diyl]bis(2-methoxyphenol)
• 4
• 4-[(2r,3s)-4-(4-hydroxy-3-methoxyphenyl)-2,3-dimethylbutyl]-2-methoxyphenol
• DA-52545

• MDL： MFCD21333769
• Inchi： 1S/C20H26O4/c1-13(9-15-5-7-17(21)19(11-15)23-3)14(2)10-16-6-8-18(22)20(12-16)24-4/h5-8,11-14,21-22H,9-10H2,1-4H3/t13-,14+
• InChI Key： ADFOLUXMYYCTRR-OKILXGFUSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C[C@H](C)[C@H](C)CC1C=CC(=C(C=1)OC)O)O

Computed Properties

• Exact Mass: 330.18300
• Monoisotopic Mass: 330.18310931 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 330.4
• XLogP3: 5
• Topological Polar Surface Area: 58.9

Experimental Properties

• Color/Form: Powder
• Density: 1.121 g/cm3
• Boiling Point: 488.3ºC at 760 mmHg
• Flash Point: 249.1ºC
• Refractive Index: 1.564
• PSA: 58.92000
• LogP: 4.17240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans Dibenzylbutane lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans